Cas no 943605-99-0 (1-Chloro-5-iodo-6-methylisoquinoline)

• Product Name: 1-Chloro-5-iodo-6-methylisoquinoline
• CAS No: 943605-99-0
• MF: C₁₀H₇ClIN
• MW: 303.526753664017
• CID: 2120618
• Update Time: 2023-08-04

1-Chloro-5-iodo-6-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-chloro-5-iodo-6-methylIsoquinoline
• GQSVZYOVPWSZIX-UHFFFAOYSA-N
• Isoquinoline,1-chloro-5-iodo-6-methyl-
• 1-Chloro-5-iodo-6-methylisoquinoline

• Inchi： 1S/C10H7ClIN/c1-6-2-3-8-7(9(6)12)4-5-13-10(8)11/h2-5H,1H3
• InChI Key： GQSVZYOVPWSZIX-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=CC2C(=NC=CC=21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Topological Polar Surface Area: 12.9